Cas no 87752-94-1 (2-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one)

• Product Name: 2-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
• CAS No: 87752-94-1
• MF: C₁₇H₁₆N₂OS
• MW: 296.386742591858
• MDL: MFCD00705015
• CID: 1911528
• PubChem ID: 833735
• Update Time: 2025-05-20

2-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one
• 4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one, 3,5,6,7,8,9-hexahydro-2-phenyl-
• 2-phenyl-3,5,6,7,8,9-hexahydrocyclohepta[2,3]thieno[2,4-b]pyrimidin-4-one
• Oprea1_058195
• AE-641/10051045
• 4H-Cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one, 1,5,6,7,8,9-hexahydro-2-phenyl-
• DTXSID30236613
• 2-phenyl-6,7,8,9-tetrahydro-5H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-ol
• 5-phenyl-8-thia-4,6-diazatricyclo[7.5.0.0,2,7]tetradeca-1(9),2(7),5-trien-3-one
• SR-01000906535
• AKOS002347224
• Oprea1_313797
• 5-phenyl-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-one
• SR-01000906535-1
• AN-465/14205026
• 2-phenyl-3,5,6,7,8,9-hexahydrocyclohepta[[?]:[?]]thieno[[?]]pyrimidin-4-one
• 87752-94-1
• 1,5,6,7,8,9-Hexahydro-2-phenyl-4H-cyclohepta(4,5)thieno(2,3-d)pyrimidin-4-one
• F0239-0821
• DTXCID60159104
• 2-phenyl-6,7,8,9-tetrahydro-3H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4(5H)-one
• EN300-22887814
• Z55865347
• STL509196
• BDBM50492109
• CHEMBL2397395

• MDL： MFCD00705015
• Inchi： 1S/C17H16N2OS/c20-16-14-12-9-5-2-6-10-13(12)21-17(14)19-15(18-16)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,18,19,20)
• InChI Key： KBHXDARXJGVERJ-UHFFFAOYSA-N
• SMILES： S1C2=C(C(NC(C3C=CC=CC=3)=N2)=O)C2=C1CCCCC2

Computed Properties

• Exact Mass: 296.09833431Da
• Monoisotopic Mass: 296.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 2-phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one

2-Phenyl-3,5,6,7,8,9-Hexahydro-4H-Cyclohepta[4,5]Thieno[2,3-d]Pyrimidin-4-One: A Comprehensive Overview

2-Phenyl-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-one, commonly referred to by its CAS number 87752-94-1, is a complex organic compound with a unique bicyclic structure. This compound belongs to the class of pyrimidine derivatives and has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The molecule's structure features a fused thienopyrimidine ring system with a phenyl group substitution at the 2-position. This substitution plays a crucial role in modulating the compound's electronic properties and reactivity.

The synthesis of 2-phenyl-cyclohepta-thienopyrimidinone involves multi-step organic reactions that require precise control over reaction conditions. Recent advancements in catalytic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and scalable. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments have facilitated its exploration in various fields such as medicinal chemistry and pharmacology.

In terms of pharmacological applications, CAS 87752-94-1 has shown promising results in preclinical studies targeting specific biological pathways. Researchers have demonstrated that this compound exhibits selective inhibition against certain kinases involved in cancer cell proliferation. The ability to target these pathways without significant off-target effects makes it a potential candidate for anti-cancer drug development. Furthermore, recent studies have explored its role as a modulator of ion channels, suggesting its potential application in treating neurological disorders such as epilepsy and chronic pain.

Beyond its pharmacological applications, 2-phenyl-cyclohepta-thienopyrimidinone has also been investigated for its electronic properties in materials science. The compound's conjugated π-system allows for efficient charge transport within molecular crystals. This property makes it a candidate for use in organic electronics such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent research has focused on enhancing its stability under ambient conditions to make it more suitable for practical applications.

The structural complexity of CAS 87752-94-1 presents both challenges and opportunities for further research. Its bicyclic framework offers a platform for further functionalization to explore new chemical space and improve bioavailability. For example, recent studies have employed click chemistry to attach bioisosteric groups that enhance the compound's solubility and permeability. These modifications are critical for translating laboratory findings into clinically viable drugs.

In conclusion, 2-phenyl-cyclohepta-thienopyrimidinone (CAS 87752-94-1) represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.